Cas no 2340293-28-7 (4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid
• CAS No: 2340293-28-7
• MF: C₁₂H₇F₃O₂S
• MW: 272.242992639542
• MDL: MFCD31916168
• CID: 4711609
• PubChem ID: 138958555
• Update Time: 2025-06-08

4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid
• 4-(3-Thienyl)-3-(trifluoromethyl)benzoic Acid
• SY262231
• 4-thiophen-3-yl-3-(trifluoromethyl)benzoic acid
• 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoicacid
• AKOS037649148
• 2340293-28-7
• MFCD31916168
• CS-0101751
• AC8991
• BS-16723
• C12H7F3O2S
• A1-18903

• MDL： MFCD31916168
• Inchi： 1S/C12H7F3O2S/c13-12(14,15)10-5-7(11(16)17)1-2-9(10)8-3-4-18-6-8/h1-6H,(H,16,17)
• InChI Key： CMMVEZZYOACBRY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C(=O)O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 272.01188512 g/mol
• Monoisotopic Mass: 272.01188512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.24
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5

Additional information on 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid

Comprehensive Overview of 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid (CAS No. 2340293-28-7)

4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid (CAS No. 2340293-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene and trifluoromethyl functional groups, exhibits remarkable properties that make it a valuable intermediate in drug discovery and advanced material synthesis. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and compatibility with modern synthetic methodologies.

The molecular structure of 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid combines a benzoic acid backbone with a thiophene ring and a trifluoromethyl group, which enhances its electronic and steric properties. This configuration is particularly appealing for applications in medicinal chemistry, where the compound's ability to modulate biological activity is under investigation. Recent studies highlight its role in the development of small-molecule inhibitors and bioactive scaffolds, aligning with the growing demand for novel therapeutic agents.

In the context of material science, 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid is being explored for its potential in organic electronics and polymer chemistry. The thiophene moiety contributes to electron delocalization, while the trifluoromethyl group improves thermal stability and solubility. These attributes are critical for designing high-performance materials such as organic semiconductors and conductive polymers, which are pivotal in next-generation technologies like flexible electronics and solar cells.

Synthetic routes to 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid often involve cross-coupling reactions and carboxylic acid derivatization, leveraging modern catalytic systems to achieve high yields and selectivity. The compound's CAS No. 2340293-28-7 serves as a key identifier in chemical databases, facilitating its procurement and regulatory compliance. As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, this compound's relevance continues to rise, particularly in the design of kinase inhibitors and GPCR modulators.

Environmental and green chemistry considerations are also shaping the discourse around 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid. Researchers are investigating sustainable synthesis methods, such as microwave-assisted reactions and biocatalysis, to minimize waste and energy consumption. This aligns with global trends toward eco-friendly chemical production and the adoption of green solvents. Additionally, the compound's stability under various conditions makes it a candidate for long-term storage and large-scale manufacturing.

From a commercial perspective, 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid is gaining traction in the fine chemicals market, driven by its applications in drug development and advanced materials. Suppliers and manufacturers are optimizing production processes to meet the growing demand, while ensuring compliance with quality standards such as GMP and ISO certification. The compound's patent landscape is also evolving, with several filings highlighting its utility in proprietary formulations.

In summary, 4-(Thiophen-3-yl)-3-(trifluoromethyl)benzoic acid (CAS No. 2340293-28-7) represents a multifaceted compound with broad applications in pharmaceuticals, material science, and green chemistry. Its unique structural features and functional groups position it as a key player in the development of innovative therapies and sustainable materials. As research progresses, this compound is expected to play an increasingly prominent role in addressing contemporary scientific and industrial challenges.